Cas no 1805289-80-8 (4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805289-80-8
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4845110
• Update Time: 2025-08-03

4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-1-4-6(19-9(14,15)16)2-17-5(3-18)7(4)8(11,12)13/h2-3H,1H2
• InChI Key： FZXQQMPIWLWHOB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=O)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805289-80-8)

4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1805289-80-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromomethyl moiety, a trifluoromethoxy group, and a trifluoromethyl substituent, endows this molecule with unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in medicinal chemistry for constructing pharmacophores that target specific biological pathways. The trifluoromethoxy group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the trifluoromethyl group at the 3-position further enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties, including improved bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug candidates has been shown to significantly improve their efficacy and reduce side effects. The compound 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde exemplifies this trend, as its structure incorporates multiple fluorinated moieties that are known to enhance drug-like properties.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By serving as a versatile building block, 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde enables researchers to construct novel kinase inhibitors with optimized binding profiles. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibition against various kinases, including Aurora kinases and JAK family members, which are implicated in cell cycle regulation and inflammatory responses.

Another area where this compound has shown promise is in the development of antiviral agents. The ability to introduce diverse functional groups into the pyridine core allows for the creation of molecules that can interact with viral enzymes or receptors. For example, modifications based on 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde have been explored as inhibitors of viral proteases and polymerases. These studies highlight the compound's potential as a scaffold for antiviral drug discovery.

The synthesis of 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the bromomethyl group, nucleophilic substitution to incorporate the trifluoromethoxy moiety, and protection-deprotection strategies to handle sensitive functional groups. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for industrial applications.

In conclusion, 4-(Bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805289-80-8) is a versatile and highly functionalized organic compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules targeting various diseases. As research in fluorinated compounds continues to evolve, compounds like this are expected to play an increasingly important role in drug discovery and development.